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Compound of Interest

Compound Name: Octylamine

Cat. No.: B049996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of octylamine in a

range of common laboratory solvents. Understanding the solubility characteristics of

octylamine, a primary aliphatic amine, is crucial for its application in chemical synthesis,

formulation development, and various research applications. This document compiles available

quantitative and qualitative solubility data, details experimental protocols for solubility

determination, and presents a logical workflow for solubility assessment.

Core Principles of Octylamine Solubility
The solubility of octylamine is primarily dictated by its molecular structure, which consists of a

long, nonpolar octyl chain (C8H17) and a polar primary amine group (-NH2). This amphiphilic

nature governs its miscibility with different types of solvents based on the principle of "like

dissolves like."

In nonpolar solvents: The hydrophobic octyl chain interacts favorably with nonpolar solvent

molecules through van der Waals forces, leading to good solubility.

In polar protic solvents: The polar amine group can form hydrogen bonds with protic solvents

like water and alcohols. However, the long, nonpolar alkyl chain can disrupt the hydrogen-

bonding network of the solvent, limiting solubility, particularly in highly polar solvents like

water.
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In polar aprotic solvents: The polarity of the amine group allows for dipole-dipole interactions

with polar aprotic solvents.

Quantitative and Qualitative Solubility Data
The following tables summarize the available solubility data for octylamine in various solvents.

Due to a lack of extensive published quantitative data for many organic solvents, qualitative

descriptions are also provided.

Table 1: Solubility of Octylamine in Water

Solvent Formula Type Solubility
Temperature
(°C)

Water H₂O Polar Protic 0.2 g/L[1][2][3] 25

Water H₂O Polar Protic
0.32 g/L[2][4][5]

[6][7]
Not Specified

Octylamine is generally described as insoluble or slightly soluble in water[1][4][8][9][10].

Table 2: Solubility of Octylamine in Organic Solvents

Solvent Formula Type
Qualitative
Solubility

Ethanol C₂H₅OH Polar Protic
Miscible[9], Soluble[5]

[10]

Diethyl Ether (C₂H₅)₂O Polar Aprotic Soluble[5][10]

Benzene C₆H₆ Nonpolar Miscible[9]

Ethyl Acetate C₄H₈O₂ Polar Aprotic Miscible[9]

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO Polar Aprotic

100 mg/mL (773.75

mM)[11]

It has also been noted that octylamine is miscible with almost all common organic solvents.
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Experimental Protocols for Solubility Determination
Precise determination of octylamine solubility can be achieved through established laboratory

methods. The following protocols describe the isothermal shake-flask method followed by

gravimetric analysis, a suitable approach for determining the solubility of a liquid amine in a

volatile organic solvent.

Objective:
To quantitatively determine the solubility of octylamine in a selected organic solvent at a

specific temperature.

Materials and Apparatus:
Octylamine (high purity)

Selected organic solvent (analytical grade)

Analytical balance (± 0.1 mg)

Temperature-controlled orbital shaker or water bath

Glass vials with PTFE-lined screw caps

Calibrated positive displacement pipettes or gas-tight syringes

Volumetric flasks

Rotary evaporator or a gentle stream of inert gas (e.g., nitrogen) for solvent evaporation

Drying oven

Procedure:
Preparation of Saturated Solution:

Add an excess amount of octylamine to a known volume of the selected organic solvent

in a glass vial. The excess of the solute is crucial to ensure that saturation is reached.
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Securely cap the vial to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker or water bath set to the desired

experimental temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium

between the dissolved and undissolved octylamine is achieved.

Sample Withdrawal and Filtration:

After the equilibration period, cease agitation and allow the vial to stand undisturbed in the

temperature-controlled environment for at least 2 hours to allow for phase separation.

Carefully withdraw a known volume of the supernatant (the solvent layer saturated with

octylamine) using a calibrated pipette or syringe. It is critical to avoid disturbing the

undissolved octylamine layer.

To remove any suspended micro-droplets, the withdrawn sample can be filtered through a

syringe filter compatible with the solvent.

Gravimetric Analysis:

Dispense the filtered, saturated solution into a pre-weighed, dry volumetric flask.

Determine the mass of the solution using an analytical balance.

Carefully evaporate the solvent from the flask under controlled conditions. A rotary

evaporator or a gentle stream of nitrogen in a fume hood are suitable methods.

Once the solvent is completely removed, dry the flask containing the non-volatile

octylamine residue in a drying oven at a temperature below its boiling point until a

constant weight is achieved.

Reweigh the flask to determine the mass of the dissolved octylamine.

Calculation of Solubility:

The solubility can be calculated using the following formula:
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Solubility ( g/100 mL) = (mass of dissolved octylamine / volume of solvent) * 100

Solubility can also be expressed in other units such as g/L, mg/mL, or molarity (mol/L).

Mandatory Visualizations
The following diagrams illustrate the logical workflow for assessing the solubility of octylamine.
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Caption: Experimental workflow for determining the solubility of octylamine.
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Caption: Logical relationship of factors influencing octylamine solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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